Cas no 1094403-82-3 (2-(2,2,2-Trifluoroethyl)sulfanyl-5-(trifluoromethyl)aniline)

• Product Name: 2-(2,2,2-Trifluoroethyl)sulfanyl-5-(trifluoromethyl)aniline
• CAS No: 1094403-82-3
• MF: C₉H₇F₆NS
• MW: 275.214001893997
• MDL: MFCD11134427
• CID: 4571302
• Update Time: 2025-08-04

2-(2,2,2-Trifluoroethyl)sulfanyl-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-[(2,2,2-trifluoroethyl)sulfanyl]-5-(trifluoromethyl)aniline
• Benzenamine, 2-[(2,2,2-trifluoroethyl)thio]-5-(trifluoromethyl)-
• 2-(2,2,2-Trifluoroethyl)sulfanyl-5-(trifluoromethyl)aniline

• MDL： MFCD11134427
• Inchi： 1S/C9H7F6NS/c10-8(11,12)4-17-7-2-1-5(3-6(7)16)9(13,14)15/h1-3H,4,16H2
• InChI Key： WMOKEFOPBRRXKH-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C(F)(F)F)=CC=C1SCC(F)(F)F

Additional information on 2-(2,2,2-Trifluoroethyl)sulfanyl-5-(trifluoromethyl)aniline

Comprehensive Overview of 2-(2,2,2-Trifluoroethyl)sulfanyl-5-(trifluoromethyl)aniline (CAS No. 1094403-82-3)

2-(2,2,2-Trifluoroethyl)sulfanyl-5-(trifluoromethyl)aniline (CAS No. 1094403-82-3) is a fluorinated aromatic amine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl and trifluoroethylsulfanyl functional groups, has garnered attention due to its unique physicochemical properties and potential in drug discovery. The presence of fluorine atoms enhances its lipophilicity, metabolic stability, and bioavailability, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated compounds has surged, driven by their role in developing next-generation therapeutics and crop protection agents. Researchers are particularly interested in CAS No. 1094403-82-3 for its ability to modulate biological targets, such as enzymes and receptors, with high specificity. Its structural features align with current trends in precision medicine and sustainable agriculture, where efficiency and environmental safety are paramount.

The synthesis of 2-(2,2,2-Trifluoroethyl)sulfanyl-5-(trifluoromethyl)aniline typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure compliance with stringent regulatory standards, a critical factor for industries prioritizing quality control and safety.

From an industrial perspective, CAS No. 1094403-82-3 is often utilized in the production of small-molecule inhibitors and herbicides. Its versatility is further highlighted by its compatibility with green chemistry principles, such as solvent-free reactions and catalytic transformations. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing, a topic frequently searched by professionals in the field.

Ongoing research explores the compound’s potential in neurological disorders and anti-inflammatory therapies, addressing pressing healthcare challenges. Its mechanism of action, often linked to kinase inhibition or receptor antagonism, positions it as a candidate for treating conditions like autoimmune diseases and cancer. Such applications resonate with trending searches on AI-driven drug discovery and personalized treatment strategies.

In summary, 2-(2,2,2-Trifluoroethyl)sulfanyl-5-(trifluoromethyl)aniline (CAS No. 1094403-82-3) exemplifies the intersection of innovation and practicality in modern chemistry. Its relevance to life sciences, material engineering, and environmental sustainability ensures its continued prominence in scientific discourse and industrial applications.